Cas no 100018-96-0 (Octadecanoic acid,iodo-, ethyl ester (9CI))
100018-96-0 structure
Product Name:Octadecanoic acid,iodo-, ethyl ester (9CI)
CAS No:100018-96-0
MF:C20H39IO2
MW:438.426939249039
CID:156431
PubChem ID:24846134
Update Time:2025-04-19
Octadecanoic acid,iodo-, ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid,iodo-, ethyl ester (9CI)
- ethyl iodooctadecanoate
- ethyl 2-iodooctadecanoate
- 2-Iodooctadecanoic acid ethyl ester
- DTXSID20905169
- starbld0030317
- ethyl 18-iodooctadecanoate
- 1893410-09-7
- EINECS 309-101-7
- 100018-96-0
-
- Inchi: 1S/C20H39IO2/c1-2-23-20(22)18-16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19-21/h2-19H2,1H3
- InChI Key: OSWFHHOVGRYNAB-UHFFFAOYSA-N
- SMILES: ICCCCCCCCCCCCCCCCCC(=O)OCC
Computed Properties
- Exact Mass: 438.19917
- Monoisotopic Mass: 438.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 18
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.149
- Boiling Point: 440.5°Cat760mmHg
- Flash Point: 220.2°C
- Refractive Index: 1.485
- PSA: 26.3
Octadecanoic acid,iodo-, ethyl ester (9CI) Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
100018-96-0 (Octadecanoic acid,iodo-, ethyl ester (9CI)) Related Products
- 13159-24-5(Hexanoic acid, 6-iodo-, ethyl ester)
- 41302-32-3(Ethyl-5-iodovalerate)
- 7425-53-8(Ethyl 4-Iodobutanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk